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Compound of Interest

Compound Name: EPZ004777 (formic acid salt)

Cat. No.: B1162992

Get Quote

Executive Summary
EPZ004777 serves as a benchmark chemical probe for the selective inhibition of DOT1L

(Disruptor of telomeric silencing 1-like), the only known histone methyltransferase (HMT) that

targets the globular core of histone H3 (Lysine 79) rather than the flexible tail.

This guide analyzes the selectivity profile of EPZ004777 against a broad panel of other HMTs.

While EPZ004777 is an S-adenosylmethionine (SAM) competitive inhibitor—a mechanism

often associated with poor selectivity due to the conservation of SAM-binding pockets—it

demonstrates >1,000-fold selectivity for DOT1L over nearly all other human

methyltransferases.

Key Takeaway: EPZ004777 is highly specific for DOT1L.[1][2][3][4][5][6] Its only notable

biochemical off-target is PRMT5, yet cellular data confirms it does not functionally inhibit

PRMT5 at biologically relevant concentrations.

Mechanism of Action & Selectivity Logic
To understand the selectivity profile, one must understand the binding mode. Unlike many HMT

inhibitors that target the peptide substrate groove, EPZ004777 occupies the cofactor (SAM)
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binding pocket.

Structural Basis of Selectivity
DOT1L possesses a unique non-SET domain structure (seven-beta-strand catalytic core),

distinguishing it from the SET-domain containing family of lysine methyltransferases (e.g.,

EZH2, G9a). EPZ004777 exploits a distinct conformational change in DOT1L where the

compound induces the opening of a hydrophobic pocket near the methionine binding site, a

feature not present in other SAM-dependent methyltransferases.

Pathway Visualization
The following diagram illustrates the competitive inhibition mechanism and the downstream

consequences on leukemogenic gene expression.
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Figure 1: Mechanism of Action. EPZ004777 competes with SAM for the DOT1L active site,

preventing H3K79 methylation and silencing leukemogenic genes.

Comparative Selectivity Profile
The following data aggregates biochemical IC50 values from radio-isotope labeling assays.

The "Fold Selectivity" is calculated relative to the DOT1L IC50 (0.4 nM).

Quantitative Performance Matrix
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Target Enzyme Enzyme Class IC50 (nM)
Fold
Selectivity

Status

DOT1L
Lysine (Non-

SET)
0.4 ± 0.1 1x Primary Target

PRMT5 Arginine (Type II) 521 ± 137 ~1,300x Weak Off-Target

EZH1 Lysine (SET) > 50,000 > 125,000x Inactive

EZH2 Lysine (SET) > 50,000 > 125,000x Inactive

G9a (EHMT2) Lysine (SET) > 50,000 > 125,000x Inactive

PRMT1 Arginine (Type I) > 50,000 > 125,000x Inactive

SETD7 Lysine (SET) > 50,000 > 125,000x Inactive

SUV39H1 Lysine (SET) > 50,000 > 125,000x Inactive

WHSC1 (NSD2) Lysine (SET) > 50,000 > 125,000x Inactive

Expert Analysis of Off-Target Activity
The PRMT5 Anomaly: In biochemical assays, EPZ004777 shows weak inhibition of PRMT5

(IC50 ~521 nM).[1][2] However, this does not translate to cellular off-target effects.

Evidence: Immunoblotting of cells treated with EPZ004777 shows a complete loss of

H3K79me2 (DOT1L mark) but no reduction in symmetric dimethylarginine (SDMA) or

specifically H4R3me2, the primary mark of PRMT5.

Causality: The intracellular concentration of SAM and the high affinity of PRMT5 for its

natural cofactor likely outcompete EPZ004777 in a cellular context, whereas DOT1L (with a

lower affinity for SAM) remains vulnerable.

Comparison with Alternatives
When selecting a DOT1L inhibitor, researchers typically choose between EPZ004777 (the tool

compound) and EPZ-5676 (Pinometostat, the clinical candidate).
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Feature EPZ004777
EPZ-5676

(Pinometostat)
Sinefungin

Type
First-in-class Tool

Compound

Second-generation

Clinical Candidate

Pan-

methyltransferase

Inhibitor

Potency (Ki) ~0.3 nM ~0.08 nM Varies (Broad)

Selectivity
High (>1,000x vs

PMTs)

Ultra-High (>37,000x

vs PMTs)
None (Non-selective)

Pharmacokinetics
Poor (Rapid

clearance)

Improved (Suitable for

in vivo)
N/A

Primary Use
In vitro / Cell-based

mechanism studies

In vivo efficacy /

Clinical Trials

Positive control for

inhibition

Recommendation:

Use EPZ004777 for establishing causality in cell culture models (e.g., MLL-rearranged

leukemia lines like MV4-11).[1] It is cheaper and sufficient for cellular proof-of-concept.

Use EPZ-5676 if moving to mouse xenograft models or if higher potency is required to

observe a phenotype.

Experimental Protocol: Biochemical Selectivity
Assay
To validate the selectivity profile in your own lab, use the following Radiometric Filter Binding

Assay. This is the gold standard for HMT kinetics as it directly measures methyl transfer without

interference from antibody artifacts.

Workflow Visualization
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Figure 2: Radiometric Assay Workflow. Steps to determine IC50 values against HMT panel.

Step-by-Step Methodology
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Reagent Preparation:

Enzymes: Recombinant human DOT1L (residues 1-416) and panel enzymes (EZH2

complex, G9a, etc.).

Substrates: Oligonucleosomes (purified from chicken erythrocytes or recombinant) are

preferred over peptides for DOT1L to ensure proper enzyme engagement.

Tracer: S-[methyl-3H]-Adenosyl-L-methionine (3H-SAM).

Reaction Assembly:

In 384-well plates, add 20 µL of enzyme solution in Assay Buffer (20 mM Tris-HCl pH 8.0,

10 mM NaCl, 1 mM DTT, 0.002% Tween-20).

Add 100 nL of EPZ004777 in DMSO (10-point dilution series). Incubate for 30 min.

Initiation:

Add 10 µL of Substrate Mix containing 3H-SAM and Nucleosomes.

Critical Note: Ensure SAM concentration is near the Km for each specific enzyme to allow

valid IC50 comparisons (Balanced Assay Conditions).

Detection:

Incubate for 60 minutes.

Precipitate reaction with 10% Trichloroacetic acid (TCA).

Filter through glass fiber filter plates (GF/B) using a vacuum manifold.

Wash 3x with 10% TCA and 1x with Ethanol.

Add scintillation fluid and read on a MicroBeta counter.

Data Analysis:

Fit data to a 4-parameter logistic equation to derive IC50.
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Calculate Ki using the Cheng-Prusoff equation:

.

References
Daigle, S. R., et al. (2011).Selective Killing of Mixed Lineage Leukemia Cells by a Potent

Small-Molecule DOT1L Inhibitor.[7][8][9] Cancer Cell, 20(1), 53-65.[1][7][8][9]

Significance: Primary paper describing the discovery, structure, and full selectivity panel of
EPZ004777.

Basavapathruni, A., et al. (2012).Conformational Adaptation in the Interaction of the

Epigenetic Inhibitor EPZ004777 with the Histone Methyltransferase DOT1L. ChemBioChem,

13(10).

Significance: Elucidates the structural mechanism of selectivity (hydrophobic pocket
opening).

Daigle, S. R., et al. (2013).Potent inhibition of DOT1L as treatment of MLL-fusion leukemia.

Blood, 122(6), 1017-1025.

Significance: Describes EPZ-5676 (Pinometostat) and compares it to the predecessor
EPZ004777.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

2. Selective Killing of Mixed Lineage Leukemia Cells by a Potent Small-Molecule DOT1L
Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

3. selleckchem.com [selleckchem.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21741596/
https://pdfs.semanticscholar.org/a96b/4ffd850c142612622bdd421ad84f1082173b.pdf
https://pubs.acs.org/doi/10.1021/cb500796d
https://www.medchemexpress.com/epz004777.html
https://pubmed.ncbi.nlm.nih.gov/21741596/
https://pdfs.semanticscholar.org/a96b/4ffd850c142612622bdd421ad84f1082173b.pdf
https://pubs.acs.org/doi/10.1021/cb500796d
https://www.benchchem.com/product/b1162992?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/epz004777.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4046888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4046888/
https://www.selleckchem.com/histone-methyltransferase.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Identification of DOT1L Inhibitors by Structure-Based Virtual Screening Adapted from a
Nucleoside-Focused Library - PMC [pmc.ncbi.nlm.nih.gov]

5. selleckchem.com [selleckchem.com]

6. Frontiers | Histone Methyltransferase DOT1L as a Promising Epigenetic Target for
Treatment of Solid Tumors [frontiersin.org]

7. Selective killing of mixed lineage leukemia cells by a potent small-molecule DOT1L
inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

9. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [EPZ004777 Selectivity Profile: A Comparative Guide
Against Histone Methyltransferases]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162992/docs#epz004777-selectivity-profile-a-
comparative-guide-against-histone-methyltransferases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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